Cas no 721891-31-2 (N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide)

N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide is a specialized sulfonamide derivative with a complex heterocyclic structure, featuring bromo, methoxy, and chloro substituents. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a bioactive intermediate. The presence of multiple halogenated groups enhances its reactivity and binding affinity, making it a candidate for further exploration in drug development, particularly in targeting specific enzymatic pathways. Its sulfonamide linkage and pyridinecarboxamide moiety contribute to its stability and potential pharmacological properties. The compound is typically utilized in controlled synthetic applications requiring precise molecular modifications.
N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide structure
721891-31-2 structure
Product Name:N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide
CAS No:721891-31-2
MF:C19H14BrCl2N3O4S
MW:531.20716047287
CID:5454860
PubChem ID:3255241
Update Time:2025-05-20

N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-[(3-BROMO-4-METHOXYPHENYL)SULFAMOYL]-2-CHLOROPHENYL}-2-CHLOROPYRIDINE-3-CARBOXAMIDE
    • AKOS001039872
    • EN300-26607924
    • 721891-31-2
    • Z33275422
    • N-[5-[(3-bromo-4-methoxyphenyl)sulfamoyl]-2-chlorophenyl]-2-chloropyridine-3-carboxamide
    • N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide
    • Inchi: 1S/C19H14BrCl2N3O4S/c1-29-17-7-4-11(9-14(17)20)25-30(27,28)12-5-6-15(21)16(10-12)24-19(26)13-3-2-8-23-18(13)22/h2-10,25H,1H3,(H,24,26)
    • InChI Key: WYUZQMSMURSEAL-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=CC=C1C(NC1=CC(S(NC2=CC=C(OC)C(Br)=C2)(=O)=O)=CC=C1Cl)=O

Computed Properties

  • Exact Mass: 528.92655g/mol
  • Monoisotopic Mass: 528.92655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.687±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 7.32±0.10(Predicted)

N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26607924-0.05g
N-{5-[(3-bromo-4-methoxyphenyl)sulfamoyl]-2-chlorophenyl}-2-chloropyridine-3-carboxamide
721891-31-2 95.0%
0.05g
$212.0 2025-03-20

N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide Related Literature

Additional information on N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide

N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide (CAS No. 721891-31-2): A Comprehensive Overview

The compound N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide (CAS No. 721891-31-2) is a specialized chemical entity that has garnered attention in various research and industrial applications. This sulfonamide derivative is characterized by its unique molecular structure, which includes a 3-bromo-4-methoxyphenyl group and a 2-chloro-3-pyridinecarboxamide moiety. Its complex architecture makes it a subject of interest in medicinal chemistry and material science.

One of the key features of N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide is its potential role as an intermediate in the synthesis of biologically active compounds. Researchers have explored its utility in designing molecules with specific binding affinities, particularly in the context of enzyme inhibition. The presence of both sulfonyl and carboxamide functional groups enhances its versatility, allowing for further chemical modifications.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in pharmaceuticals and agrochemicals. N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide aligns with this trend, as it serves as a building block for novel drug candidates. Its 3-bromo-4-methoxyphenyl component is particularly noteworthy, as methoxy and bromo substituents are often associated with enhanced bioactivity and stability.

The synthesis of N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide involves multi-step organic reactions, including sulfonylation and amidation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, confirming its structural integrity and purity.

From a commercial perspective, CAS No. 721891-31-2 is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. The compound is typically supplied in powder form, with purity levels exceeding 98%. Storage recommendations include keeping it in a cool, dry environment to maintain its stability over time.

Environmental and safety considerations are paramount when handling N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide. While it is not classified as a hazardous material, standard laboratory precautions such as the use of gloves and goggles are advised. Proper disposal methods should be followed to minimize environmental impact.

The future prospects for N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide are promising, particularly in the realm of drug discovery. Its structural motifs are being investigated for their potential in treating various diseases, including inflammatory conditions and metabolic disorders. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

In summary, N-[5-[[(3-Bromo-4-methoxyphenyl)amino]sulfonyl]-2-chlorophenyl]-2-chloro-3-pyridinecarboxamide (CAS No. 721891-31-2) represents a fascinating example of modern chemical innovation. Its unique properties and broad applicability make it a valuable asset in both academic and industrial settings. For researchers and professionals seeking high-quality sulfonamide derivatives, this compound offers a reliable and versatile option.

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